N-(6-bromo-1,3-benzothiazol-2-yl)-3,4,5-trimethoxybenzamide
Overview
Description
N-(6-bromo-1,3-benzothiazol-2-yl)-6-hydroxy-4-oxo-1,2-dihydro-4H-pyrrolo[3,2,1-IJ]quinoline-5-carboxamide is a compound with the linear formula C19H12BrN3O3S . Another related compound is (6-bromo-1,3-benzothiazol-2-yl)methanol with the molecular weight of 244.11 .
Molecular Structure Analysis
The molecular structure of a related compound, N-(6-bromo-1,3-benzothiazol-2-yl)-6-hydroxy-4-oxo-1,2-dihydro-4H-pyrrolo[3,2,1-IJ]quinoline-5-carboxamide, has a linear formula of C19H12BrN3O3S .Physical And Chemical Properties Analysis
The physical and chemical properties of a related compound, (6-bromo-1,3-benzothiazol-2-yl)methanol, include a molecular weight of 244.11 and it is a solid at room temperature .Scientific Research Applications
Pharmaceutical Chemistry
Benzothiazole derivatives are known for their potent pharmacological activities. They have been used as antitumor , antiviral , anti-HIV , and microbiological agents . The unique structure of N-(6-bromo-1,3-benzothiazol-2-yl)-3,4,5-trimethoxybenzamide could potentially be explored for similar applications in drug design and development.
Biological Activity
These compounds exhibit a broad spectrum of biological effects due to their distinctive structures. They have been studied for their anti-inflammatory and anticancer properties , suggesting possible research avenues for N-(6-bromo-1,3-benzothiazol-2-yl)-3,4,5-trimethoxybenzamide in these areas.
Agrochemical Discovery
Benzothiazole derivatives have been applied in the discovery of new agrochemicals , including antibacterial , fungicidal , and antiviral agents , as well as herbicidal and insecticidal activities . This indicates potential agricultural research applications for the compound.
Material Science
Due to their high pharmaceutical and biological activity, benzothiazole rings are used in vulcanization accelerators , antioxidants , plant growth regulators , and as imaging reagents . Research into these applications could be relevant for N-(6-bromo-1,3-benzothiazol-2-yl)-3,4,5-trimethoxybenzamide.
Fluorescence and Electroluminescence
Benzothiazole compounds are utilized in the development of fluorescence materials and electroluminescent devices , suggesting potential research into optical properties and electronics for the compound .
Enzyme Inhibition
Some benzothiazole derivatives act as enzyme inhibitors , which could lead to research into N-(6-bromo-1,3-benzothiazol-2-yl)-3,4,5-trimethoxybenzamide’s potential as an inhibitor for specific biological pathways or diseases.
Safety and Hazards
properties
IUPAC Name |
N-(6-bromo-1,3-benzothiazol-2-yl)-3,4,5-trimethoxybenzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15BrN2O4S/c1-22-12-6-9(7-13(23-2)15(12)24-3)16(21)20-17-19-11-5-4-10(18)8-14(11)25-17/h4-8H,1-3H3,(H,19,20,21) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YTJJPQIHCIQFKJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1OC)OC)C(=O)NC2=NC3=C(S2)C=C(C=C3)Br |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15BrN2O4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
423.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(6-bromo-1,3-benzothiazol-2-yl)-3,4,5-trimethoxybenzamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-[2-[4-(4-Methylpiperazin-1-yl)phenyl]ethyl]but-2-ynamide](/img/structure/B2932632.png)
![N-[(1-Thiophen-3-ylcyclopropyl)methyl]furan-3-carboxamide](/img/structure/B2932635.png)
![2-[4-(6-Cyclopropylpyridazin-3-yl)piperazin-1-yl]quinoxaline](/img/structure/B2932636.png)
![Sodium 5-methoxy-[1,2,4]triazolo[4,3-a]pyridine-3-carboxylate](/img/structure/B2932641.png)
![(4-((1,3,4-Thiadiazol-2-yl)oxy)piperidin-1-yl)(4'-fluoro-[1,1'-biphenyl]-4-yl)methanone](/img/structure/B2932643.png)
![(E)-2-cyano-3-[4-(difluoromethoxy)phenyl]-N-ethyl-N-naphthalen-1-ylprop-2-enamide](/img/structure/B2932648.png)